BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of
Ethylenebis(chloroformate) (boiling point,
density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylenebis(chloroformate)

Cat. No.: B089590

Technical Guide: Physical Properties of
Ethylenebis(chloroformate)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of
Ethylenebis(chloroformate) (CAS No. 124-05-0), a bifunctional reagent valuable in organic
synthesis and the development of cross-linking agents. This document outlines its boiling point
and density, details the standard experimental methodologies for their determination, and
presents a logical workflow for its synthesis.

Core Physical Properties

The physical characteristics of Ethylenebis(chloroformate) are critical for its handling,
reaction setup, and purification. The following table summarizes its key quantitative physical
data.
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Physical Property Value Conditions
Boiling Point 53-55 °C at 0.3 mmHg[1][2]
80-82 °C at 29 Torr

Density 1.436 g/mL at 25 °CJ[1]

Experimental Protocols for Property Determination

The values presented are typically determined using standardized laboratory procedures.
While the specific reports for Ethylenebis(chloroformate) do not detail the exact
instrumentation used, the following experimental protocols describe the standard methods for
ascertaining the boiling point under vacuum and the density of a liquid.

Determination of Boiling Point Under Reduced Pressure

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For compounds like Ethylenebis(chloroformate) that may
decompose at higher temperatures, determining the boiling point at a reduced pressure
(vacuum) is standard practice.

Methodology: Vacuum Distillation

e Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask
(containing the Ethylenebis(chloroformate) and boiling chips), a distillation head with a port
for a thermometer, a condenser, and a receiving flask. The entire system is connected to a
vacuum pump via a vacuum trap and a manometer to monitor the pressure.

o Sample Preparation: A small sample of Ethylenebis(chloroformate) is placed into the
round-bottom flask.

o Evacuation: The system is carefully evacuated to the desired pressure (e.g., 0.3 mmHg),
which is monitored using the manometer.

e Heating: The flask is gently heated using a heating mantle. The liquid will begin to boil when
its vapor pressure equals the pressure of the system.
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o Temperature Reading: The thermometer is positioned so that its bulb is just below the side
arm leading to the condenser. This ensures that the temperature of the vapor that is in
thermal equilibrium with the distilling liquid is measured.

o Data Recording: The temperature at which a steady condensation of the liquid is observed in
the condenser is recorded as the boiling point at that specific pressure. The relationship
between pressure and boiling point can be approximated by the Clausius-Clapeyron
equation.

Determination of Density

The density of a substance is its mass per unit volume. For liquids, this is a fundamental
property that can indicate purity.

Methodology: Pycnometry

o Apparatus: A pycnometer, a glass flask with a precisely known volume, is used for this
measurement. A high-precision analytical balance is also required.

o Calibration: The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately
measured on the analytical balance.

o Sample Filling: The pycnometer is filled with Ethylenebis(chloroformate). Care is taken to
avoid air bubbles. A ground-glass stopper with a capillary tube allows excess liquid to be
expelled, ensuring the flask is filled to its exact calibrated volume.

o Thermostatting: The filled pycnometer is placed in a thermostat-controlled water bath to bring
it to a specific temperature (e.g., 25 °C), as density is temperature-dependent.

» Final Weighing: The pycnometer is removed from the bath, carefully dried on the outside,
and its total mass is measured.

o Calculation: The mass of the Ethylenebis(chloroformate) is determined by subtracting the
mass of the empty pycnometer from the mass of the filled pycnometer. The density is then
calculated by dividing the mass of the liquid by the known volume of the pycnometer.
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Logical Workflow: Synthesis of
Ethylenebis(chloroformate)

Ethylenebis(chloroformate) is synthesized through the reaction of ethylene glycol with an
excess of phosgene. The following diagram illustrates the logical workflow for this chemical
transformation, highlighting the key reactants, reaction conditions, and purification steps.

Ethylene Glycol

Phosgene (excess)

Reaction Vessel Crude Product Work-up Purification Purified Product .
(Cooled, Inert Atmosphere) (e.g., Removal of HCI) > (Vacuum Distillation) Ethylenebis(chloroformate)

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of Ethylenebis(chloroformate).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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